3-Fluoroazetidine-1-ethanamine
Overview
Description
3-Fluoroazetidine-1-ethanamine is a chemical compound with the molecular formula C5H11FN2. It is not intended for human or veterinary use and is primarily used for research. It is also used for pharmaceutical testing .
Synthesis Analysis
The synthesis of 3-fluoroazetidines involves a synthetic route towards 1-t-butoxycarbonyl-3-fluoro-3-methylpyrrolidine and 1-t-butoxycarbonyl-3-fluoro-3-methylazetidine, which are interesting building blocks for pharmaceutical compounds . The key steps include a bromofluorination of appropriate alkenyl azides, followed by reduction to the corresponding amines and subsequent cyclization, yielding the 3-fluorinated azaheterocycles .Molecular Structure Analysis
The molecular structure of 3-Fluoroazetidine-1-ethanamine is represented by the formula C5H11FN2. The molecular weight of this compound is 118.15 g/mol.Scientific Research Applications
Synthesis of Fluorinated Azaheterocycles
3-Fluoroazetidine-1-ethanamine plays a crucial role in the synthesis of 3-fluoropyrrolidines and 3-fluoroazetidines . The key steps include a bromofluorination of appropriate alkenyl azides, followed by reduction to the corresponding amines and subsequent cyclization, yielding the 3-fluorinated azaheterocycles .
Building Blocks for Pharmaceutical Compounds
3-Fluoroazetidine-1-ethanamine is recognized as a valuable building block in physiologically active compounds . It is used in the synthesis of 1-t-butoxycarbonyl-3-fluoro-3-methylpyrrolidine and 1-t-butoxycarbonyl-3-fluoro-3-methylazetidine, which are interesting building blocks for pharmaceutical compounds .
Development of Bioactive Compounds
Site-selective fluorination has become an important strategy for developing new bioactive compounds . The intensified research dealing with the synthesis of new fluorinated organic compounds has resulted in numerous new commercial applications in pharmaceutical chemistry and agrochemistry .
Treatment of Diabetes Type 2
3-Fluoroazetidines, which can be synthesized using 3-Fluoroazetidine-1-ethanamine, are promising in the treatment of diabetes type 2 .
Treatment of Colon Cancer
3-Fluoroazetidines are also being researched for their potential in the treatment of colon cancer .
Inhibitors in Biological Activities
3-Fluoropyrrolidines, which can be synthesized using 3-Fluoroazetidine-1-ethanamine, exhibit interesting biological activities, such as purine nucleoside phosphorylase (PNP) inhibitors and kinesin spindle protein (KSP) inhibitors .
Safety and Hazards
3-Fluoroazetidine-1-ethanamine is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Future Directions
Azetidines, including 3-Fluoroazetidine-1-ethanamine, are recognized as valuable building blocks in physiologically active compounds . The review of recent advances in the synthesis, reactivity, and application of azetidines suggests future directions in the field, with a focus on the most recent advances, trends, and future directions .
properties
IUPAC Name |
2-(3-fluoroazetidin-1-yl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11FN2/c6-5-3-8(4-5)2-1-7/h5H,1-4,7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVOBAJVTRLDBGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CCN)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
118.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoroazetidine-1-ethanamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-oxa-7-azabicyclo[3.3.1]nonane-9-carboxylate hydrochloride](/img/structure/B6315311.png)
![Benzyl 5-hydroxy-2-azabicyclo[4.1.0]heptane-2-carboxylate](/img/structure/B6315346.png)
![3-[[(3S)-4-(Difluoromethyl)-2,2-difluoro-3-hydroxy-1,1-dioxo-3H-benzothiophen-5-yl]oxy]-5-fluoro-benzonitrile](/img/structure/B6315354.png)
![3-[[4-(Difluoromethyl)-2,2-difluoro-3-hydroxy-1,1-dioxo-3H-benzothiophen-5-yl]oxy]-5-fluoro-benzonitrile](/img/structure/B6315362.png)
